Cas no 83817-57-6 (9H-Thioxanthen-9-one,2-chloro-3-methyl-)
83817-57-6 structure
Product Name:9H-Thioxanthen-9-one,2-chloro-3-methyl-
CAS No:83817-57-6
MF:C14H9ClOS
MW:260.738661527634
CID:722679
PubChem ID:3019370
Update Time:2025-04-19
9H-Thioxanthen-9-one,2-chloro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Thioxanthen-9-one,2-chloro-3-methyl-
- 2-chloro-3-methyl-9H-thioxanthen-9-one
- 2-chloro-3-methylthioxanthen-9-one
- 1RB5RA9GVT
- EINECS 280-958-6
- DTXSID20232705
- 9H-THIOXANTHEN-9-ONE, 2-CHLORO-3-METHYL-
- UNII-1RB5RA9GVT
- 83817-57-6
- NS00038317
-
- Inchi: 1S/C14H9ClOS/c1-8-6-13-10(7-11(8)15)14(16)9-4-2-3-5-12(9)17-13/h2-7H,1H3
- InChI Key: DEBJMHLLCFSQFY-UHFFFAOYSA-N
- SMILES: ClC1=CC2C(C3C=CC=CC=3SC=2C=C1C)=O
Computed Properties
- Exact Mass: 260.006263
- Monoisotopic Mass: 260.006263
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4
- XLogP3: 4.5
Experimental Properties
- Density: 1.37
- Boiling Point: 434.5°C at 760 mmHg
- Flash Point: 216.6°C
- Refractive Index: 1.678
9H-Thioxanthen-9-one,2-chloro-3-methyl- Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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